Cas no 64977-25-9 (Chrysene,12-methoxy-5-methyl-)
Chrysene,12-methoxy-5-methyl- structure
Product Name:Chrysene,12-methoxy-5-methyl-
CAS No:64977-25-9
MF:C20H16O
MW:272.340445518494
CID:527440
PubChem ID:152757
Update Time:2025-04-19
Chrysene,12-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Chrysene,12-methoxy-5-methyl-
- 12-methoxy-5-methylchrysene
-
- Inchi: 1S/C20H16O/c1-13-11-14-7-3-4-8-15(14)18-12-19(21-2)16-9-5-6-10-17(16)20(13)18/h3-12H,1-2H3
- InChI Key: RMBKAVDXRULHKV-UHFFFAOYSA-N
- SMILES: O(C)C1=CC2=C3C=CC=CC3=CC(C)=C2C2C=CC=CC=21
Computed Properties
- Exact Mass: 272.12018
- Monoisotopic Mass: 272.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Chrysene,12-methoxy-5-methyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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